Cas no 94815-91-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate
• CAS No: 94815-91-5
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 6798654
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate

• Inchi： 1S/C18H23NO4/c1-2-3-4-5-6-7-8-13-16(20)23-19-17(21)14-11-9-10-12-15(14)18(19)22/h9-12H,2-8,13H2,1H3
• InChI Key： XXDKTYANQXRHOG-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate (CAS: 94815-91-5): A Comprehensive Research Brief

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate (CAS: 94815-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core linked to a decanoate ester, exhibits promising biological activities, including anti-inflammatory, antimicrobial, and potential anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its potential in drug development and biomedical research.

One of the key areas of investigation has been the synthesis and structural modification of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. The researchers employed green chemistry principles, such as solvent-free reactions and catalytic methods, to achieve a more sustainable production of the compound. These advancements are critical for scaling up production for preclinical and clinical studies, ensuring a reliable supply of high-quality material for further research.

In terms of biological activity, recent in vitro and in vivo studies have shed light on the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study also identified the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of the compound's antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2023) revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains like MRSA. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that differs from conventional antibiotics, reducing the likelihood of cross-resistance. These results highlight its potential as a new class of antimicrobial agents, addressing the urgent need for novel antibiotics in the face of rising antimicrobial resistance.

Preliminary investigations into the anticancer potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate have also shown promising results. A 2024 study in Cancer Research reported that the compound induces apoptosis in various cancer cell lines, particularly those derived from solid tumors. The researchers observed that the compound selectively targets cancer cells while sparing normal cells, a highly desirable property for anticancer agents. Further mechanistic studies revealed that it activates the intrinsic apoptotic pathway through mitochondrial dysfunction and caspase activation. While these findings are preliminary, they provide a strong rationale for further investigation into the compound's anticancer properties.

Despite these promising findings, challenges remain in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has relatively low oral bioavailability, necessitating the development of improved formulations or prodrug strategies. Additionally, while toxicity studies in animal models have shown a favorable safety profile at therapeutic doses, comprehensive toxicological assessments are still needed to fully evaluate its potential for clinical translation. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties and the exploration of combination therapies to enhance its efficacy.

In conclusion, recent research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decanoate (CAS: 94815-91-5) has significantly advanced our understanding of its biological activities and therapeutic potential. The compound's diverse pharmacological properties, coupled with improvements in its synthesis, make it a promising candidate for further drug development. As research continues to unravel its mechanisms of action and optimize its pharmacological profile, this molecule may emerge as a valuable tool in the treatment of inflammatory diseases, microbial infections, and possibly cancer. The coming years are likely to see increased interest and investment in this compound as it progresses through the drug development pipeline.